Cas no 10300-03-5 (Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)-)
10300-03-5 structure
Product Name:Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)-
CAS No:10300-03-5
MF:C11H18O
MW:166.260023593903
CID:97548
PubChem ID:71355775
Update Time:2025-04-18
Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)-
- (5S)-4-(methoxymethyl)-6,6-dimethylbicyclo[3.1.1]hept-3-ene
- 10300-03-5
- (1S)-2-(Methoxymethyl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene
- DTXSID40780036
-
- Inchi: 1S/C11H18O/c1-11(2)9-5-4-8(7-12-3)10(11)6-9/h4,9-10H,5-7H2,1-3H3/t9?,10-/m1/s1
- InChI Key: GMYAZJHVKQKHSD-QVDQXJPCSA-N
- SMILES: O(C)CC1=CCC2C[C@H]1C2(C)C
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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